Cas no 898790-43-7 (2'-Cyano-3-(3-methylphenyl)propiophenone)

• Product Name: 2'-Cyano-3-(3-methylphenyl)propiophenone
• CAS No: 898790-43-7
• MF: C₁₇H₁₅NO
• MW: 249.307104349136
• CID: 880106
• PubChem ID: 24725668
• Update Time: 2025-10-28

2'-Cyano-3-(3-methylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-[3-(3-methylphenyl)propanoyl]benzonitrile
• 2'-CYANO-3-(3-METHYLPHENYL)PROPIOPHENONE
• AKOS016021025
• 898790-43-7
• DTXSID20644061
• MFCD03843020
• 2'-Cyano-3-(3-methylphenyl)propiophenone

• MDL： MFCD03843020
• Inchi： 1S/C17H15NO/c1-13-5-4-6-14(11-13)9-10-17(19)16-8-3-2-7-15(16)12-18/h2-8,11H,9-10H2,1H3
• InChI Key： CIRRFMYETQDSFE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C#N)CCC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 249.11500
• Monoisotopic Mass: 249.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 3.68218

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 2'-Cyano-3-(3-methylphenyl)propiophenone

Comprehensive Analysis of 2'-Cyano-3-(3-methylphenyl)propiophenone (CAS No. 898790-43-7): Properties, Applications, and Industry Insights

2'-Cyano-3-(3-methylphenyl)propiophenone (CAS No. 898790-43-7) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This cyanophenylpropiophenone derivative exhibits a combination of aromatic and cyano functional groups, making it a versatile intermediate in synthetic chemistry. With the molecular formula C17H15NO, this compound belongs to the class of aryl ketones, which are widely studied for their potential applications in drug discovery and material science.

The compound's 3-methylphenyl moiety contributes to its lipophilicity, while the cyano group at the 2'-position offers reactivity for further chemical modifications. Researchers are particularly interested in its potential as a building block for pharmaceutical intermediates, especially in the development of novel therapeutic agents. Recent studies have explored its utility in creating small molecule inhibitors targeting specific biological pathways, aligning with current trends in precision medicine and targeted drug delivery systems.

From a synthetic chemistry perspective, 2'-Cyano-3-(3-methylphenyl)propiophenone demonstrates interesting reactivity patterns. The electron-withdrawing cyano group influences the compound's behavior in nucleophilic addition reactions, while the methyl-substituted phenyl ring provides steric effects that can be exploited in selective transformations. These characteristics make it valuable for constructing complex molecular architectures, particularly in asymmetric synthesis applications that are currently a hot topic in organic chemistry research.

The compound's physical properties have been characterized through various analytical techniques. It typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents like ethanol, acetone, and dichloromethane. Its melting point and stability profile make it suitable for various laboratory-scale reactions and potential industrial applications. Recent advancements in green chemistry have also sparked interest in developing more sustainable synthetic routes for such intermediates, addressing environmental concerns in chemical manufacturing.

In the pharmaceutical sector, derivatives of 2'-Cyano-3-(3-methylphenyl)propiophenone are being investigated for their potential biological activities. The compound's scaffold resembles several biologically active molecules, making it a promising candidate for medicinal chemistry exploration. Current research focuses on its potential as a precursor for kinase inhibitors and GPCR modulators, which are among the most sought-after therapeutic targets in drug development pipelines worldwide.

The analytical characterization of CAS No. 898790-43-7 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and structural integrity, which are crucial for research applications. Quality control protocols for this material emphasize the importance of chromatographic purity and the absence of process-related impurities, reflecting the pharmaceutical industry's growing emphasis on quality by design principles.

From a commercial perspective, the demand for specialized intermediates like 2'-Cyano-3-(3-methylphenyl)propiophenone continues to grow. The compound's availability from chemical suppliers and custom synthesis providers has expanded in recent years, supported by advancements in process chemistry and scale-up technologies. Market analysts note increasing interest in such fine chemicals from emerging pharmaceutical markets, particularly in Asia-Pacific regions where drug discovery activities are expanding rapidly.

Safety considerations for handling 2'-Cyano-3-(3-methylphenyl)propiophenone follow standard laboratory practices for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended when working with this material. Storage typically requires cool, dry conditions in well-sealed containers, with attention to standard chemical compatibility guidelines.

Future research directions for CAS No. 898790-43-7 may explore its potential in catalysis and material science applications. The compound's structural features suggest possible utility in designing organic semiconductors or photocatalysts, areas that are currently receiving significant research investment. Additionally, its application in combinatorial chemistry libraries could facilitate the discovery of novel bioactive molecules through high-throughput screening approaches.

The synthesis and application of 2'-Cyano-3-(3-methylphenyl)propiophenone represent an interesting case study in modern medicinal chemistry and process development. As pharmaceutical research continues to emphasize structure-activity relationships and molecular diversity, compounds with such versatile scaffolds are likely to remain important tools for drug discovery scientists. The ongoing optimization of synthetic routes and purification methods for this intermediate reflects broader trends in chemical manufacturing toward greater efficiency and sustainability.

In conclusion, 2'-Cyano-3-(3-methylphenyl)propiophenone (CAS No. 898790-43-7) stands as a valuable chemical entity with multiple potential applications across pharmaceutical and chemical industries. Its unique structural features and reactivity profile continue to attract research interest, particularly in the context of developing novel therapeutic agents and specialty materials. As synthetic methodologies advance and biological screening technologies improve, the significance of such multifunctional intermediates in scientific and industrial contexts is expected to grow substantially in the coming years.